Cas no 2138131-11-8 (2-[1-(bromomethyl)cyclopropyl]oxane)

• Product Name: 2-[1-(bromomethyl)cyclopropyl]oxane
• CAS No: 2138131-11-8
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 4640743
• Update Time: 2025-06-29

2-[1-(bromomethyl)cyclopropyl]oxane Chemical and Physical Properties

Names and Identifiers

• 2-[1-(bromomethyl)cyclopropyl]oxane

• Inchi： 1S/C9H15BrO/c10-7-9(4-5-9)8-3-1-2-6-11-8/h8H,1-7H2
• InChI Key： YNNPCDZFEHZPBF-UHFFFAOYSA-N
• SMILES： C1(C2(CBr)CC2)OCCCC1

Additional information on 2-[1-(bromomethyl)cyclopropyl]oxane

Introduction to 2-[1-(bromomethyl)cyclopropyl]oxane (CAS No. 2138131-11-8)

2-[1-(bromomethyl)cyclopropyl]oxane, identified by its Chemical Abstracts Service (CAS) number 2138131-11-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ether features a cyclopropyl group substituted with a bromomethyl moiety, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this compound have garnered attention for its potential applications in drug development, particularly in the design of novel bioactive molecules.

The molecular framework of 2-[1-(bromomethyl)cyclopropyl]oxane consists of an oxane ring—a three-membered ether—attached to a bromomethyl-substituted cyclopropyl group. This configuration imparts distinct reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitution, cross-coupling reactions, and polymerization processes. The presence of the bromomethyl group further enhances its utility as a synthetic building block, facilitating the introduction of diverse functional groups into larger molecular architectures.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their intriguing biological activities. The cyclopropyl ring, being electron-deficient and rigid, often influences the electronic properties and spatial orientation of adjacent functional groups, which can be exploited to modulate receptor interactions. This has led to investigations into its potential as a pharmacophore in medicinal chemistry.

One of the most compelling aspects of 2-[1-(bromomethyl)cyclopropyl]oxane is its role as a precursor in the synthesis of more complex molecules. For instance, the bromomethyl group can be readily converted into other functionalities such as alcohols, amines, or thiols through nucleophilic addition reactions. This adaptability makes it a valuable reagent for constructing libraries of compounds for high-throughput screening in drug discovery programs.

Recent studies have highlighted the utility of 2-[1-(bromomethyl)cyclopropyl]oxane in the development of antimicrobial agents. The cyclopropyl moiety has been shown to exhibit structural features that can interact with bacterial enzymes or cell wall components, leading to inhibitory effects. Additionally, the oxane ring's stability under various conditions makes it an attractive scaffold for designing molecules that can withstand metabolic degradation.

The synthesis of 2-[1-(bromomethyl)cyclopropyl]oxane typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the formation of the cyclopropane ring followed by functionalization with a bromomethyl group. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing reaction times and improving yields.

In pharmaceutical research, 2-[1-(bromomethyl)cyclopropyl]oxane has been explored as an intermediate in the preparation of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By incorporating the cyclopropyl group into kinase inhibitors, researchers aim to enhance binding affinity and selectivity through steric and electronic interactions with the target enzyme.

The compound's reactivity also makes it suitable for polymer chemistry applications. The bromomethyl group can participate in radical polymerization reactions, allowing for the creation of polymers with tailored properties. Such materials find applications in coatings, adhesives, and specialty plastics where precise control over molecular weight and architecture is crucial.

From a computational chemistry perspective, 2-[1-(bromomethyl)cyclopropyl]oxane has been studied to understand its electronic structure and reactivity trends. Molecular modeling techniques have provided insights into how modifications at the cyclopropyl or oxane positions influence its interaction with biological targets. These computational studies are essential for guiding experimental efforts and optimizing lead compounds during drug development.

The safety profile of 2-[1-(bromomethyl)cyclopropyl]oxane is another critical consideration in its application. While it is not classified as hazardous under standard conditions, appropriate handling procedures should be followed to ensure safe laboratory practices. Storage should be conducted in a cool, dry place away from incompatible substances such as strong oxidizers or bases.

Future research directions may explore derivatives of 2-[1-(bromomethyl)cyclopropyl]oxane to expand its utility further. For example, introducing additional heterocyclic rings or functional groups could lead to novel compounds with enhanced biological activity or improved pharmacokinetic properties. Such explorations are likely to contribute significantly to advancements in medicinal chemistry and materials science.